Cas no 1060815-06-6 ([5-(trifluoromethoxy)pyridin-3-yl]methanamine)

• Product Name: [5-(trifluoromethoxy)pyridin-3-yl]methanamine
• CAS No: 1060815-06-6
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 1171290
• PubChem ID: 55263332
• Update Time: 2025-06-14

[5-(trifluoromethoxy)pyridin-3-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [5-(trifluoromethoxy)pyridin-3-yl]methanamine
• C-(5-TrifluoroMethoxy-pyridin-3-yl)-MethylaMine
• 3-(Aminomethyl)-5-(trifluoromethoxy)pyridine
• 1060815-06-6
• 5-(Trifluoromethoxy)-3-pyridinemethanamine
• (5-(TRIFLUOROMETHOXY)PYRIDIN-3-YL)METHANAMINE
• 1-[5-(trifluoromethoxy)pyridin-3-yl]methanamine
• AB62498
• AKOS006304151
• DTXSID501265456

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)13-6-1-5(2-11)3-12-4-6/h1,3-4H,2,11H2
• InChI Key： UECSHQFPKJKSQM-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=CC(=C1)CN)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 48.1Ų

Additional information on [5-(trifluoromethoxy)pyridin-3-yl]methanamine

Comprehensive Overview of [5-(trifluoromethoxy)pyridin-3-yl]methanamine (CAS No. 1060815-06-6)

[5-(Trifluoromethoxy)pyridin-3-yl]methanamine (CAS No. 1060815-06-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine core substituted with a trifluoromethoxy group and an aminomethyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₇H₇F₃N₂O, and molecular weight of 192.14 g/mol highlight its potential for applications in drug discovery and material science.

In recent years, the demand for fluorinated compounds like [5-(trifluoromethoxy)pyridin-3-yl]methanamine has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. Researchers are particularly interested in its role as a building block for kinase inhibitors and central nervous system (CNS) targeting agents. The trifluoromethoxy group is known to improve bioavailability, a hot topic in medicinal chemistry discussions. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) in preclinical development.

The synthesis of CAS No. 1060815-06-6 typically involves multi-step reactions, including halogenation and amination of pyridine derivatives. Its purity and stability are critical for downstream applications, prompting advancements in chromatographic purification techniques. Analytical methods such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, addressing the industry's focus on quality control and regulatory compliance.

Beyond pharmaceuticals, [5-(trifluoromethoxy)pyridin-3-yl]methanamine is explored in agrochemical formulations, where its heterocyclic scaffold contributes to pesticidal activity. The trifluoromethoxy substitution is particularly valued for its resistance to enzymatic degradation, a key consideration in sustainable agriculture. This resonates with current debates on eco-friendly crop protection and reduced environmental persistence of chemical agents.

From a commercial perspective, suppliers of CAS 1060815-06-6 emphasize scalability and cost-efficiency, reflecting the market's demand for high-yield synthetic routes. The compound's patent landscape is another area of interest, with several applications citing its utility in small-molecule therapeutics. This intersects with popular queries about intellectual property strategies in biotech startups.

In summary, [5-(trifluoromethoxy)pyridin-3-yl]methanamine exemplifies the convergence of structural innovation and application diversity in modern chemistry. Its relevance to drug discovery, material science, and agrochemical development ensures continued research interest, making it a noteworthy subject for academic and industrial stakeholders alike.